Cas no 899976-27-3 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide)
N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- F2794-0087
- AKOS016467747
- N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3-methylbenzamide
- N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-3-methylbenzamide
- VU0499346-1
- N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide
- 899976-27-3
- N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide
-
- Inchi: 1S/C18H20N2O3S/c1-14-5-4-6-15(13-14)18(21)19-16-7-9-17(10-8-16)20-11-2-3-12-24(20,22)23/h4-10,13H,2-3,11-12H2,1H3,(H,19,21)
- InChI Key: KNJGSIIGZGBIME-UHFFFAOYSA-N
- SMILES: S1(CCCCN1C1C=CC(=CC=1)NC(C1C=CC=C(C)C=1)=O)(=O)=O
Computed Properties
- Exact Mass: 344.11946368g/mol
- Monoisotopic Mass: 344.11946368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 74.9Ų
N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2794-0087-2μmol |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide |
899976-27-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2794-0087-5μmol |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide |
899976-27-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2794-0087-10μmol |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide |
899976-27-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2794-0087-20μmol |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide |
899976-27-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2794-0087-1mg |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide |
899976-27-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2794-0087-2mg |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide |
899976-27-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2794-0087-3mg |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide |
899976-27-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2794-0087-4mg |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide |
899976-27-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2794-0087-5mg |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide |
899976-27-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2794-0087-10mg |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide |
899976-27-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide
Introduction to N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide (CAS No. 899976-27-3)
N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 899976-27-3, represents a novel molecular structure that has been the subject of extensive research due to its potential therapeutic applications. The presence of a thiazine core and a benzamide moiety in its molecular framework suggests a unique combination of chemical properties that may contribute to its biological activity.
The compound's structure is characterized by a phenyl ring substituted with a 3-methyl group and an amide linkage connected to a thiazine ring system. The thiazine ring, specifically the 1,1-dioxo-1lambda6,2-thiazinan-2-yl group, is known for its versatility in medicinal chemistry due to its ability to interact with various biological targets. This feature makes it an attractive scaffold for the development of new drugs targeting neurological disorders, inflammatory conditions, and other diseases.
In recent years, there has been a surge in research focused on thiazine derivatives due to their demonstrated efficacy in modulating biological pathways. Studies have shown that compounds containing the thiazine scaffold can exhibit potent activity against enzymes and receptors involved in disease processes. For instance, derivatives of thiazine have been explored for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The benzamide moiety in N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide further enhances its pharmacological profile by contributing to its solubility and bioavailability.
The synthesis of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of the thiazine ring system followed by the introduction of the phenyl and benzamide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired molecular connectivity with high precision.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Preclinical studies have indicated that N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide may possess inhibitory activity against specific enzymes or receptors relevant to various diseases. For example, research has suggested that it could interfere with the activity of enzymes involved in inflammation or cell death pathways. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.
The pharmacokinetic properties of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide are also an area of active interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary studies have provided insights into its metabolic pathways and interactions with cytochrome P450 enzymes, which are essential for drug metabolism. These data are vital for predicting potential drug-drug interactions and optimizing dosing regimens.
In addition to its pharmacological potential, N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide has implications in chemical biology research. Its unique structure makes it a valuable tool for studying enzyme-substrate interactions and for developing novel inhibitors. Researchers are leveraging this compound to gain deeper insights into biological processes at the molecular level. This knowledge could pave the way for new therapeutic strategies targeting complex diseases.
The future direction of research on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yli)phenyl)-3-methylbenzamide is promising. Ongoing studies aim to refine synthetic methodologies to improve yield and scalability while exploring new derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings from bench to bedside.
In conclusion, N-4-(1,1-dioxo-lambda6]-thiaZinAn]-Z-yL]phEnyL]-3-meThYl-benZaMide (CAS No.899976- 27- 3) stands out as a significant compound in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further development. As research continues, this compound is poised to contribute valuable insights into drug design and potentially improve patient outcomes through innovative therapeutic interventions.
899976-27-3 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)